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Abstract

The isotopic composition of iron in meteorites, particularly the abundance of Iron-56 (°°Fe),
provides a crucial window into the processes of nucleosynthesis, planetary accretion, and core
formation in the early solar system. As the most abundant stable isotope of iron, >®Fe serves as
a fundamental reference point for studying isotopic variations.[1][2] This technical guide
provides an in-depth analysis of the 5¢Fe isotopic signature in various meteorite classes, details
the sophisticated experimental protocols for its measurement, and presents visualizations of
key scientific and experimental workflows. This document is intended for researchers,
scientists, and professionals in geochemistry, cosmochemistry, and planetary science.

Introduction

Iron (Fe) is a key element in planetary bodies, and its isotopic composition can vary due to
mass-dependent fractionation and nucleosynthetic anomalies.[3][4] Iron has four stable
isotopes: >*Fe, >°Fe, >’Fe, and >8Fe.[1] >®Fe is of particular interest as it is the end product of
stellar nucleosynthesis in massive stars.[1] Variations in the isotopic ratios of iron, often
expressed in delta notation (8>”Fe/>*Fe or 6°°Fe/>*Fe) relative to a standard, are powerful
tracers of cosmochemical processes.

This guide will explore the significance of 5¢Fe isotopic signatures, the methodologies used to
measure them, and the interpretation of the data in the context of meteorite origins and the
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evolution of the solar system.

Quantitative Data on Iron Isotopic Composition In
Meteorites

The isotopic composition of iron in meteorites is not uniform. Variations are observed between
different meteorite groups, and even within different components of a single meteorite. These
variations provide insights into the distinct reservoirs of material in the early solar system and
the processes that acted upon them. Magmatic iron meteorites, for instance, are generally
enriched in heavy Fe isotopes compared to chondrites.[5]

Below is a summary of representative iron isotopic data from various meteorite classes. The
data is presented as 8°>’Fe/>*Fe values, which represent the per mil (%0) deviation of the >’Fe/
>4Fe ratio in a sample from that of a standard reference material IRMM-014).
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357Fel5*Fe (%o)

Meteorite Class Sub-Group Key References
Range
Iron Meteorites IIAB 0.12t0 0.32 [5]
IAB 0.01t0 0.15 [5]
IVA -0.07 t0 0.17 [5]
IVB 0.06 t0 0.14 [5]
) Carbonaceous Chondrules show light
Chondrites ) )
(Allende) isotope enrichment
Carbonaceous Bulk sample enriched 6]
(Orgueil) in heavy isotopes
) ] Matrix enriched in
Ordinary (Chainpur) ] [6]
heavy isotopes
_ o Similar to bulk
Achondrites Brachinites ] [7]
chondrites
Variable, with metal
Aubrites nodules and pyroxene  [7]

separates analyzed

Note: The 8°¢Fe value can be inferred from the >’Fe value, as they are related by mass-
dependent fractionation (8>’Fe = 1.5 x 3°°Fe).[8]

Experimental Protocols for Iron Isotope Analysis

The precise and accurate measurement of iron isotopic ratios in meteorites is a complex

analytical challenge. The primary techniques employed are Thermal lonization Mass

Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS).[9][10][11] MC-ICP-MS is often preferred for its higher precision.[8]

Sample Preparation and Digestion

A representative meteorite sample (typically 50-200 mg) is first cleaned to remove any

terrestrial contamination.[7] The sample is then crushed into a fine powder. Digestion is
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typically achieved using a mixture of hydrofluoric acid (HF) and nitric acid (HNOs) in a sealed
vessel to ensure complete dissolution.[6][7]

Chemical Separation of Iron

Prior to isotopic analysis, iron must be chemically separated from the other elements in the
sample matrix to avoid isobaric interferences (elements with the same mass as an iron
isotope). This is typically accomplished using anion exchange chromatography.[7][11]

Detailed Protocol for Iron Separation:

o Column Preparation: An anion exchange resin (e.g., AG1-X8) is loaded into a
chromatography column and pre-cleaned.

o Sample Loading: The digested sample solution is evaporated to dryness and then
redissolved in a specific concentration of hydrochloric acid (HCI) before being loaded onto
the column.

o Elution of Matrix Elements: The majority of other elements are washed from the column
using HCI of varying concentrations.

» Elution of Iron: Iron is then selectively eluted from the resin using a different concentration of
HCI or by changing the acid.

 Yield Check: The entire procedure is designed to achieve a quantitative yield (>99%) of iron
to prevent isotopic fractionation during the separation process.[6]

Mass Spectrometric Analysis

The purified iron sample is then introduced into the mass spectrometer.

o MC-ICP-MS: The sample is nebulized into a high-temperature plasma, which ionizes the iron
atoms. The ions are then accelerated into a magnetic field that separates them based on
their mass-to-charge ratio. Multiple detectors simultaneously measure the ion beams of the
different iron isotopes. Instrumental mass bias is corrected for using a standard-sample
bracketing technique with a known iron isotopic standard (e.g., IRMM-014) and sometimes
an external element dopant like copper.[7][10]
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e TIMS: The purified iron is loaded onto a metal filament. The filament is heated to high
temperatures, causing the iron to ionize. The resulting ions are then analyzed in a similar
manner to MC-ICP-MS.[9][11]

Visualizations
Signaling Pathway of Planetary Core Formation and Iron
Isotope Fractionation

The following diagram illustrates the process of core formation in a planetesimal and how it
leads to iron isotope fractionation, which is then preserved in iron meteorites.
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Caption: Planetary core formation and iron isotope fractionation.
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Experimental Workflow for Iron Isotope Analysis in
Meteorites

This diagram outlines the key steps involved in the laboratory analysis of iron isotopes in
meteorite samples.

Crushing and Homogenization }—»

Acid Digestion (HF + HNO:) }—» Anion Exchange Chromatography (Iron Purification) Mass Spectrometry (MC-ICP-MS or TIMS) Isotopic Ratio Data (5°7Fe/*Fe)

Meteorite Sample }—»

Click to download full resolution via product page

Caption: Experimental workflow for meteorite iron isotope analysis.

Discussion and Significance

The variations in >¢Fe isotopic signatures among different meteorite types have profound
implications for our understanding of the early solar system. The isotopic dichotomy observed
between non-carbonaceous (NC) and carbonaceous (CC) meteorites, including iron
meteorites, suggests the existence of two distinct nebular reservoirs.[12][13] This separation
may have been caused by the early formation of Jupiter, which acted as a barrier to material
exchange.

The enrichment of heavier iron isotopes in magmatic iron meteorites is thought to be a result of
planetary core crystallization.[3][4][14] As a metallic core cools and solidifies, the heavier
isotopes are preferentially incorporated into the solid phase, leaving the remaining liquid
enriched in lighter isotopes.[4][14] Thus, the analysis of iron meteorites provides a direct
glimpse into the processes of core formation on early planetesimals.

Furthermore, precise measurements of iron isotopes can help to identify presolar grains within
meteorites, which carry the isotopic signatures of their parent stars and provide evidence for
specific nucleosynthetic processes.

Conclusion

The study of the Iron-56 isotopic signature in meteorites is a cornerstone of modern
cosmochemistry. Through high-precision analytical techniques, researchers can decipher the
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records of stellar nucleosynthesis, nebular heterogeneity, and planetary differentiation
preserved in these extraterrestrial materials. The data and methodologies presented in this
guide offer a framework for understanding the current state of this field and for pursuing future
research into the origins of our solar system. The continued analysis of a wider variety of
meteorites will undoubtedly refine our models of planetary formation and evolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Iron-56 Isotopic Signature in Meteorites: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078511#iron-56-isotopic-signature-in-meteorites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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